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Valeriotriate B Valeriotriate B
Brand Name: Vulcanchem
CAS No.: 862255-64-9
VCID: VC0151121
InChI: InChI=1S/C27H42O12/c1-14(2)8-20(30)38-22(16(5)6)24(32)35-11-18-12-36-25(39-21(31)9-15(3)4)23-26(18,33)10-19(29)27(23,34)13-37-17(7)28/h12,14-16,19,22-23,25,29,33-34H,8-11,13H2,1-7H3/t19-,22?,23-,25-,26-,27-/m0/s1
SMILES: CC(C)CC(=O)OC1C2C(CC(C2(COC(=O)C)O)O)(C(=CO1)COC(=O)C(C(C)C)OC(=O)CC(C)C)O
Molecular Formula: C27H42O12
Molecular Weight: 558.621

Valeriotriate B

CAS No.: 862255-64-9

Reference Standards

VCID: VC0151121

Molecular Formula: C27H42O12

Molecular Weight: 558.621

Valeriotriate B - 862255-64-9

CAS No. 862255-64-9
Product Name Valeriotriate B
Molecular Formula C27H42O12
Molecular Weight 558.621
IUPAC Name [(1S,4aR,6S,7S,7aS)-7-(acetyloxymethyl)-4a,6,7-trihydroxy-1-(3-methylbutanoyloxy)-1,5,6,7a-tetrahydrocyclopenta[c]pyran-4-yl]methyl 3-methyl-2-(3-methylbutanoyloxy)butanoate
Standard InChI InChI=1S/C27H42O12/c1-14(2)8-20(30)38-22(16(5)6)24(32)35-11-18-12-36-25(39-21(31)9-15(3)4)23-26(18,33)10-19(29)27(23,34)13-37-17(7)28/h12,14-16,19,22-23,25,29,33-34H,8-11,13H2,1-7H3/t19-,22?,23-,25-,26-,27-/m0/s1
Standard InChIKey LUDMVJVLHCEECS-XPVIXRIASA-N
SMILES CC(C)CC(=O)OC1C2C(CC(C2(COC(=O)C)O)O)(C(=CO1)COC(=O)C(C(C)C)OC(=O)CC(C)C)O
Appearance Oil
Last Modified Aug 20 2021
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